Cas no 67017-06-5 (Dibenzocoronene)

Dibenzocoronene structure
Dibenzocoronene structure
Product Name:Dibenzocoronene
CAS No:67017-06-5
MF:C32H16
MW:400.4694480896
CID:395464
PubChem ID:22134045
Update Time:2025-04-19

Dibenzocoronene Chemical and Physical Properties

Names and Identifiers

    • Dibenzocoronene
    • dibenzo[a,d]coronene
    • 67017-06-5
    • DTXSID60622702
    • Inchi: 1S/C32H16/c1-3-7-22-20(5-1)24-15-13-18-11-9-17-10-12-19-14-16-25-21-6-2-4-8-23(21)29(22)32-30(24)27(18)26(17)28(19)31(25)32/h1-16H
    • InChI Key: QORFLIZBDRCBBC-UHFFFAOYSA-N
    • SMILES: C12C3=C4C=CC=CC4=C4C=CC5=CC=C6C=CC7=CC=C(C8C=CC=CC3=8)C=1C7=C6C5=C24

Computed Properties

  • Exact Mass: 400.12528
  • Monoisotopic Mass: 400.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 0
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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